N-{2-Nitro-4-[(1,3-thiazol-2-yl)sulfanyl]phenyl}acetamide

• CAS No.: 55564-15-3
• Molecular Formula: C11H9N3O3S2
• Molecular Weight: 295.3 g/mol
• IUPAC Name: N-[2-nitro-4-(1,3-thiazol-2-ylsulfanyl)phenyl]acetamide
• InChI: InChI=1S/C11H9N3O3S2/c1-7(15)13-9-3-2-8(6-10(9)14(16)17)19-11-12-4-5-18-11/h2-6H,1H3,(H,13,15)
• InChI Key: ANMPXZWDSHILAT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)SC2=NC=CS2)[N+](=O)[O-]

Description

N-{2-Nitro-4-[(1,3-thiazol-2-yl)sulfanyl]phenyl}acetamide is a useful research compound. Its molecular formula is C11H9N3O3S2 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2.37 g. of 1-acetamido-2-nitro-4-thiocyanatobenzene in 10 ml. dimethylformamide, there is added under nitrogen at less than 30° C., 0.38 g. of sodium borohydride. The mixture is stirred at 20°-30° C. for 1 hour, then 3.2 ml. of 2-bromothiazole is added. The mixture is heated to 130°-135° C. for 1 hour, then cooled and diluted with water. The crude product is filtered off and recrystallized from methanol yielding 1-acetamido-2-nitro-4-(thiazol-2-ylthio)benzene.

Synthesis routes and methods II

Procedure details

To a solution of 2.37 g. of 1-acetamido-2-nitro-4-thiocyanatobenzene in 10 ml. dimethylformamide, there is added under nitrogen at less than 30°C., 0.38 g. of sodium borohydrode. The mixture is stirred at 20°-30°C. for 1 hour, then 3.2 ml. of 2-bromothiazole is added. The mixture is heated to 130°-135°C. for 1 hour, then cooled and diluted with water. The crude product is filtered off and recrystallized from methanol yielding 1-acetamido-2-nitro-4-(thiazol-2-ylthio)benzene.